N-Methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• CAS No.: 62347-13-1
• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C11H11N3OS/c1-8-12-13-11(16-8)14(2)10(15)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key: DNRPANYGQOCDEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N(C)C(=O)C2=CC=CC=C2

Description

N-Methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C11H11N3OS and its molecular weight is 233.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(N-Methyl-amino)-5-methyl-1,3,4-thiadiazole (6 g, 0.046 mole) in pyridine (190 ml) was refluxed for 6 hours with benzoyl chloride (9.7 g, 0.069 mole) and the pyridine then evaporated off under reduced pressure. The residue was treated with water, made alkaline with sodium hydroxide solution and extracted with chloroform. The chloroform was washed with a saturated solution of sodium bicarbonate and a saturated solution of sodium chloride, dried, filtered and evaporated to yield title product which was recrystallised from ethanol.

Synthesis routes and methods II

Procedure details